Cas no 1803716-62-2 (2,3-Dibromo-6-fluorophenylacetic acid)

• Product Name: 2,3-Dibromo-6-fluorophenylacetic acid
• CAS No: 1803716-62-2
• MF: C₈H₅Br₂FO₂
• MW: 311.930504560471
• MDL: MFCD28784877
• CID: 4705569
• Update Time: 2025-06-08

2,3-Dibromo-6-fluorophenylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2,3-Dibromo-6-fluorophenylacetic acid

• MDL： MFCD28784877
• Inchi： 1S/C8H5Br2FO2/c9-5-1-2-6(11)4(8(5)10)3-7(12)13/h1-2H,3H2,(H,12,13)
• InChI Key： CMLZTLZQKZEMQY-UHFFFAOYSA-N
• SMILES： BrC1C(=CC=C(C=1CC(=O)O)F)Br

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 201
• Topological Polar Surface Area: 37.3

Additional information on 2,3-Dibromo-6-fluorophenylacetic acid

2,3-Dibromo-6-fluorophenylacetic Acid (CAS No. 1803716-62-2): An Overview of Its Structure, Properties, and Applications in Medicinal Chemistry

2,3-Dibromo-6-fluorophenylacetic acid (CAS No. 1803716-62-2) is a halogenated aromatic carboxylic acid that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound is characterized by the presence of two bromine atoms and one fluorine atom substituted on a phenyl ring, with an acetic acid group attached to the benzene ring. The combination of these functional groups imparts distinct chemical and physical properties to the molecule, making it a valuable candidate for various applications in drug discovery and development.

The molecular formula of 2,3-Dibromo-6-fluorophenylacetic acid is C₉H₅Br₂F·COOH, and its molecular weight is approximately 301.93 g/mol. The compound exhibits a high degree of chemical stability and can be synthesized through various methods, including electrophilic aromatic substitution reactions and subsequent functional group transformations. The presence of multiple halogen substituents on the aromatic ring provides opportunities for further derivatization, which can be exploited to optimize the compound's pharmacological properties.

In recent years, 2,3-Dibromo-6-fluorophenylacetic acid has been studied for its potential as a lead compound in the development of novel therapeutic agents. One area of particular interest is its use as an inhibitor of specific enzymes involved in disease pathways. For instance, research has shown that this compound can selectively inhibit certain kinases, which are key enzymes implicated in various cancers and inflammatory diseases. The ability to modulate kinase activity with high selectivity and potency makes 2,3-Dibromo-6-fluorophenylacetic acid a promising candidate for further optimization and clinical evaluation.

Beyond its enzymatic inhibition properties, 2,3-Dibromo-6-fluorophenylacetic acid has also been investigated for its potential as an antimicrobial agent. Studies have demonstrated that this compound exhibits broad-spectrum antimicrobial activity against both Gram-positive and Gram-negative bacteria. The mechanism of action is thought to involve disruption of bacterial cell membranes and interference with essential metabolic processes. These findings suggest that 2,3-Dibromo-6-fluorophenylacetic acid could be developed into a new class of antibiotics to combat multidrug-resistant pathogens.

The physicochemical properties of 2,3-Dibromo-6-fluorophenylacetic acid, such as its solubility, lipophilicity, and stability, are crucial factors that influence its bioavailability and pharmacokinetics. Research efforts have focused on optimizing these properties to enhance the compound's therapeutic potential. For example, modifications to the acetic acid group or the introduction of additional functional groups can improve solubility and reduce metabolic degradation. These optimizations are essential for ensuring that the compound can effectively reach its target site in vivo.

In addition to its direct biological activities, 2,3-Dibromo-6-fluorophenylacetic acid has also been explored as a building block for the synthesis of more complex molecules with enhanced biological profiles. Derivatives of this compound have been synthesized and evaluated for their antitumor, anti-inflammatory, and neuroprotective effects. These derivatives often exhibit improved potency and selectivity compared to the parent compound, highlighting the importance of structural modifications in drug design.

The safety profile of 2,3-Dibromo-6-fluorophenylacetic acid is another critical aspect that has been extensively studied. Preclinical toxicity assessments have shown that this compound is generally well-tolerated at therapeutic doses, with minimal adverse effects observed in animal models. However, further investigations are needed to fully understand its long-term safety and potential side effects in humans.

In conclusion, 2,3-Dibromo-6-fluorophenylacetic acid (CAS No. 1803716-62-2) represents a promising lead compound in the field of medicinal chemistry. Its unique structural features and diverse biological activities make it a valuable candidate for further research and development. Ongoing studies continue to explore its potential applications in various therapeutic areas, including cancer treatment, antimicrobial therapy, and neurodegenerative diseases. As research progresses, it is anticipated that this compound will contribute significantly to the advancement of drug discovery and development efforts.